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Compound of Interest

3-Hydroxycyclobutanecarboxylic
Compound Name: o
aci

Cat. No.: B068608

Essential Safety and Handling Guide for 3-
Hydroxycyclobutanecarboxylic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Hydroxycyclobutanecarboxylic acid. It is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Hazard Identification and Classification

3-Hydroxycyclobutanecarboxylic acid is classified with the following hazards:

Acute Toxicity (Oral): Category 3[1]

Skin Irritation: Causes skin irritation.[2][3]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]
Signal Word: Danger[1]

Hazard Statements:
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H301: Toxic if swallowed.[1]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2][3]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to minimize exposure.

Protection Type

Specification

Source

Eye/Face Protection

Safety glasses with side
shields or goggles. Use face

shield if splash risk is high.

[4]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber), lab coat,
and other protective clothing to

prevent skin contact.

[415]1(6]

Respiratory Protection

Required when dusts are
generated. A NIOSH-approved
respirator or a P-type (US) or
P1 (EU EN 143) particle

respirator is recommended.

[7]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[5][6]

e Ensure that an eyewash station and a safety shower are readily accessible.[4]

» Remove all sources of ignition and use non-sparking tools.[5][6]
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2. Handling:

e Avoid contact with skin, eyes, and clothing.[3][5][6]
» Avoid the formation of dust and aerosols.[5][6]

o Wear all required personal protective equipment.

e Do not eat, drink, or smoke in the handling area.[3]
e Wash hands thoroughly after handling.[8]

3. Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5][8]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[8]

Emergency Procedures and Disposal Plan
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Scenario

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing and seek

medical attention if irritation persists.[4]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing for at least 15 minutes and

get immediate medical attention.[4][8]

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[4][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[4][5][8]

Spill Cleanup

Evacuate personnel to a safe area. Wear
appropriate PPE. Avoid dust formation. Sweep
up the material and place it in a suitable, closed

container for disposal.[3][5][6]

Disposal

Dispose of contents and container in
accordance with local, regional, and national

regulations. Waste is considered hazardous.[3]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 3-Hydroxycyclobutanecarboxylic Acid
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Caption: Safe handling workflow for 3-Hydroxycyclobutanecarboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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